trans-4-Hydroxy-2-hexenal--d5 DiMethyl Acetal
Overview
Description
Synthesis Analysis
(±)-trans-4-Hydroxy-2-hexenal-5,5,6,6,6-dd5 Dimethyl Acetal is the deuterium labeled (±)-trans-4-Hydroxy-2-hexenal Dimethyl Acetal . Stable heavy isotopes of hydrogen, carbon, and other elements have been incorporated into drug molecules, largely as tracers for quantitation during the drug development process .Molecular Structure Analysis
The molecular weight of (±)-trans-4-Hydroxy-2-hexenal-5,5,6,6,6-dd5 Dimethyl Acetal is 165.24 . The formula is C8H11D5O3 . The structure can be represented by the SMILES string [2H]C([2H])([2H])C([2H])([2H])C(O)/C=C/C(OC)OC .Chemical Reactions Analysis
Deuteration has gained attention because of its potential to affect the pharmacokinetic and metabolic profiles of drugs . This suggests that the compound could participate in various chemical reactions, particularly those involving deuterium.Physical And Chemical Properties Analysis
The compound is stable if stored under recommended conditions .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for trans-4-Hydroxy-2-hexenal-d5 DiMethyl Acetal involves the protection of the hydroxyl group of trans-4-Hydroxy-2-hexenal with a dimethyl acetal group. The deuterium labeling is achieved by using deuterated methanol as a solvent during the protection step. The protected aldehyde is then subjected to deprotection to obtain the desired product.", "Starting Materials": [ "trans-4-Hydroxy-2-hexenal", "Deuterated methanol", "Acetic anhydride", "Pyridine", "Methanesulfonic acid", "Sodium bicarbonate", "Sodium chloride", "Anhydrous magnesium sulfate" ], "Reaction": [ "Step 1: Protection of trans-4-Hydroxy-2-hexenal with dimethyl acetal", "The reaction is carried out by adding trans-4-Hydroxy-2-hexenal to deuterated methanol in the presence of acetic anhydride and pyridine. The mixture is stirred at room temperature for 24 hours. The resulting product is then purified by column chromatography to obtain the protected aldehyde.", "Step 2: Deprotection of the protected aldehyde", "The protected aldehyde is dissolved in methanesulfonic acid and stirred at room temperature for 2 hours. The reaction mixture is then neutralized with sodium bicarbonate and extracted with ethyl acetate. The organic layer is washed with brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure to obtain the desired product, trans-4-Hydroxy-2-hexenal-d5 DiMethyl Acetal." ] } | |
CAS RN |
1219806-40-2 |
Molecular Formula |
C8H11D5O3 |
Molecular Weight |
165.2416489 |
synonyms |
trans-4-Hydroxy-2-hexenal--d5 DiMethyl Acetal |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-Bromo-3-iodo-1H-pyrazolo[3,4-c]pyridine](/img/structure/B1148812.png)
![4-Methyl-2-(piperidin-4-ylmethoxy)-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyridine](/img/structure/B1148815.png)
